Cas no 899741-97-0 (2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899741-97-0
• MF: C₂₁H₁₉N₅O₄
• MW: 405.406664133072
• CID: 5486915
• Update Time: 2025-09-28

2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C21H19N5O4/c1-3-30-14-9-7-12(8-10-14)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)13-5-4-6-15(11-13)29-2/h4-11H,3H2,1-2H3,(H2,22,27)(H,24,28)
• InChI Key： QDFULUHSNXLOEQ-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(OCC)C=C3)N=C2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O

Additional information on 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899741-97-0)

The compound 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, identified by its CAS number 899741-97-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including ethoxy and methoxy substituents on aromatic rings, alongside a purine core structure, positions this compound as a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of purine derivatives in the development of therapeutic agents. The structural motif of 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exhibits unique electronic and steric properties that make it an attractive scaffold for modulating biological pathways. Specifically, the purine core serves as a privileged structure in drug design, known for its ability to interact with nucleic acid bases and enzymes. The introduction of 4-ethoxyphenyl and 3-methoxyphenyl groups introduces additional layers of complexity, enabling fine-tuned interactions with biological targets.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are pivotal for identifying novel pharmacophores. The carboxamide functionality at the 6-position of the purine ring not only contributes to the molecule's solubility but also provides a site for further derivatization. This flexibility allows chemists to explore a wide range of analogs with tailored properties, enhancing the likelihood of discovering compounds with improved efficacy and reduced toxicity.

One of the most compelling aspects of 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is its potential role in addressing unmet medical needs. Current studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The 4-ethoxyphenyl moiety, in particular, has been shown to modulate binding interactions with target proteins, while the 3-methoxyphenyl group contributes to steric hindrance that can enhance selectivity. These features make it a valuable asset in the quest for next-generation therapeutics.

The synthesis of this compound involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include multi-step functionalization of the purine scaffold, careful regioselective introduction of substituents, and optimization to achieve high yields and purity. Advances in catalytic methods have further streamlined these processes, enabling more efficient production scales. Such improvements are crucial for transitioning promising candidates from academic research into viable drug candidates.

Evaluation of 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has been conducted through both computational modeling and experimental validation. Molecular docking studies have provided insights into its binding affinity with potential targets, while in vitro assays have confirmed its biological activity. These findings align well with emerging trends in drug discovery, where rational design based on structural insights is complemented by empirical testing. The compound's favorable pharmacokinetic profile further supports its candidacy for clinical investigation.

The broader significance of this molecule lies in its contribution to the evolving landscape of medicinal chemistry. As drug resistance becomes an increasingly pressing issue, innovative approaches are needed to develop new classes of therapeutic agents. Compounds like 2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide offer a starting point for designing molecules that can overcome existing challenges. By leveraging structural diversity and functional group compatibility, researchers can uncover novel mechanisms of action that may lead to breakthrough treatments.

Future directions for research on this compound include exploring its role in combination therapies and investigating its potential as a lead compound for drug development programs. Collaborative efforts between synthetic chemists and biologists will be essential to fully elucidate its therapeutic potential. Additionally, advancements in analytical techniques will enable more precise characterization of its properties, facilitating better decision-making in drug design.

In conclusion,2-(4-ethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-octahydropyrimido[1',2':1"m",5"]pyrazino[5',4':e][1]benzazepin]-6-carboxamide (CAS No. 89974197) stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structure and promising biological activity position it as a valuable asset in ongoing efforts to develop new treatments for complex diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of medicine.